Cas no 1955523-44-0 (N-4-(4-aminophenyl)cyclohexyl-4-chloro-N-methylbenzamide)

• Product Name: N-4-(4-aminophenyl)cyclohexyl-4-chloro-N-methylbenzamide
• CAS No: 1955523-44-0
• MF: C₂₀H₂₃ClN₂O
• MW: 342.862424135208
• MDL: MFCD30180636
• CID: 5241058
• PubChem ID: 75511343
• Update Time: 2025-06-11

N-4-(4-aminophenyl)cyclohexyl-4-chloro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-aminophenyl)cyclohexyl]-4-chloro-N-methylbenzamide
• 4-chloro-[N-methyl-N-4-(4-aminophenyl)cyclohexyl]benzamide, trans
• 4-chloro-N-methyl-N-[(1r,4r)-4-(4-aminophenyl)cyclohexyl]benzamide
• Z1783090217
• Benzamide, N-[4-(4-aminophenyl)cyclohexyl]-4-chloro-N-methyl-
• N-4-(4-aminophenyl)cyclohexyl-4-chloro-N-methylbenzamide

• MDL： MFCD30180636
• Inchi： 1S/C20H23ClN2O/c1-23(20(24)16-2-8-17(21)9-3-16)19-12-6-15(7-13-19)14-4-10-18(22)11-5-14/h2-5,8-11,15,19H,6-7,12-13,22H2,1H3
• InChI Key： XMGCWNYNENGZEL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N(C)C1CCC(C2C=CC(=CC=2)N)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 406
• XLogP3: 4.3
• Topological Polar Surface Area: 46.3

Additional information on N-4-(4-aminophenyl)cyclohexyl-4-chloro-N-methylbenzamide

Professional Introduction to N-4-(4-aminophenyl)cyclohexyl-4-chloro-N-methylbenzamide (CAS No. 1955523-44-0)

N-4-(4-aminophenyl)cyclohexyl-4-chloro-N-methylbenzamide, a compound with the chemical identifier CAS No. 1955523-44-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and cyclohexyl structural motifs, has garnered considerable attention due to its potential therapeutic applications. The compound's unique structural features, including the presence of an 4-amino phenyl group and a 4-chloro N-methyl benzamide moiety, contribute to its distinctive chemical properties and biological activities.

The synthesis and characterization of N-4-(4-aminophenyl)cyclohexyl-4-chloro-N-methylbenzamide involve meticulous chemical methodologies that highlight the precision required in modern drug development. The introduction of the cyclohexyl group into the benzamide framework not only enhances the molecule's solubility but also influences its interaction with biological targets. This structural modification is particularly crucial in designing molecules that exhibit improved pharmacokinetic profiles, a key consideration in the development of new drugs.

Recent research in medicinal chemistry has demonstrated that compounds incorporating both amine and chloro substituents can exhibit a wide range of biological activities. The 4-amino phenyl group in N-4-(4-aminophenyl)cyclohexyl-4-chloro-N-methylbenzamide serves as a versatile pharmacophore, capable of engaging with various biological receptors and enzymes. This property makes the compound a promising candidate for further investigation in the development of novel therapeutic agents.

The role of computational chemistry in the study of such complex molecules cannot be overstated. Advanced computational techniques have enabled researchers to predict the binding affinities and interactions of N-4-(4-aminophenyl)cyclohexyl-4-chloro-N-methylbenzamide with potential biological targets. These predictions are invaluable in guiding experimental efforts and optimizing molecular structures for enhanced efficacy and reduced side effects.

In vitro studies have begun to unravel the pharmacological profile of N-4-(4-aminophenyl)cyclohexyl-4-chloro-N-methylbenzamide. Initial findings suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in various diseases. The presence of both the 4-amino phenyl and 4-chloro N-methyl benzamide groups appears to contribute to its multifaceted biological effects, making it a compound of great interest for further exploration.

The development of new drugs is often a lengthy and resource-intensive process, but the insights gained from studies on compounds like N-4-(4-aminophenyl)cyclohexyl-4-chloro-N-methylbenzamide can significantly accelerate this process. By leveraging both experimental and computational approaches, researchers can identify promising candidates more efficiently and reduce the time required to bring new therapies to market.

The future prospects for N-4-(4-aminophenyl)cyclohexyl-4-chloro-N-methylbenzamide are bright, with ongoing research aimed at elucidating its full pharmacological potential. Further studies are needed to determine its mechanism of action, optimize its chemical structure for improved efficacy, and assess its safety profile for potential clinical applications. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of innovative treatments for human diseases.

The integration of cutting-edge technologies into drug discovery is transforming the pharmaceutical industry. Techniques such as high-throughput screening, CRISPR gene editing, and artificial intelligence are being employed to identify and develop new therapeutic agents more rapidly than ever before. N-4-(4-aminophenyl)cyclohexyl-4-chloro-N-methylbenzamide exemplifies how these advancements can lead to the discovery of novel compounds with significant therapeutic potential.

In conclusion, N-4-(4-aminophenyl)cyclohexyl-4-chloro-N-methylbenzamide (CAS No. 1955523-44-0) is a compound that embodies the latest innovations in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new treatments. As research continues to uncover its full potential, this molecule is poised to make meaningful contributions to human health and well-being.